1-Hydroxy-2-methyl-1-phenyl-3-pentanone

• CAS RN: 55848-19-6
• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: 1-hydroxy-2-methyl-1-phenylpentan-3-one
• InChI: InChI=1S/C12H16O2/c1-3-11(13)9(2)12(14)10-7-5-4-6-8-10/h4-9,12,14H,3H2,1-2H3
• InChI Key: DKBFVTWFAPHJFU-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C(C)C(C1=CC=CC=C1)O

Description

1-Hydroxy-2-methyl-1-phenyl-3-pentanone is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50 mmol (5.1 ml) of benzaldehyde are added at -78° C. to the manganous enolate of diethyl ketone, prepared by the procedure described above. After stirring for 10 seconds at -78° C., the reaction medium is hydroIyzed by the dropwise addition of a saturated solution of (NH4)2SO4. After decantation, filtration on hyflo-supercel and evaporation of the solvents under vacuum, 5-phenyl-5-hydroxy-4-methylpentan-3-one is isolated by low pressure liquid chromatography on 15 μm silica gel using cyclohexane/ethyl acetate (90/10) as the eluent. Yield=72%. Erythro/threo=61/39.